Cas no 845868-07-7 (1-methanesulfonyl-1H-pyrrole-2,4-dicarboxylic acid 2-methyl ester)

• Product name: 1-methanesulfonyl-1H-pyrrole-2,4-dicarboxylic acid 2-methyl ester
• CAS No: 845868-07-7
• MF: C₈H₈NO₆S
• MW: 246.217221260071
• CID: 2139201
• PubChem ID: 58685819

1-methanesulfonyl-1H-pyrrole-2,4-dicarboxylic acid 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-1H-pyrrole-2,4-dicarboxylic acid 2-methyl ester
• SCHEMBL5041467
• PLXOAEYUFQCLQM-UHFFFAOYSA-N
• 845868-07-7
• DB-301414

• Inchi： InChI=1S/C8H9NO6S/c1-15-8(12)6-3-5(7(10)11)4-9(6)16(2,13)14/h3-4H,1-2H3,(H,10,11)
• InChI Key： PLXOAEYUFQCLQM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 247.01505818Da
• Monoisotopic Mass: 247.01505818Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų
• XLogP3: 0